(1R,4R)-2-thia-5-azabicyclo[2.2.1]heptane;hydrochloride

• Molecular Formula: C5H10ClNS
• Molecular Weight: 151.66 g/mol
• IUPAC Name: (1R,4R)-2-thia-5-azabicyclo[2.2.1]heptane;hydrochloride
• InChI: InChI=1S/C5H9NS.ClH/c1-4-3-7-5(1)2-6-4;/h4-6H,1-3H2;1H/t4-,5-;/m1./s1
• InChI Key: SJONZERYRAVRSB-TYSVMGFPSA-N
• Isomeric SMILES: C1[C@@H]2CN[C@H]1CS2.Cl
• Canonical SMILES: C1C2CNC1CS2.Cl

Description

(1R,4R)-2-Thia-5-azabicyclo[2.2.1]heptane hydrochloride is a bicyclic compound featuring a sulfur atom (thia) and a nitrogen atom (aza) within a norbornane-like framework (bicyclo[2.2.1]heptane). Its molecular formula is C₅H₁₀ClNOS, with a molecular weight of 163.65 g/mol . The hydrochloride salt enhances solubility and stability, making it a valuable building block in medicinal chemistry and organic synthesis. Key applications include its use in designing kinase inhibitors and constrained peptidomimetics .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Variations

Oxygen vs. Sulfur Substitution

• Compound: (1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride Molecular Formula: C₅H₁₀ClNO Molecular Weight: 135.59 g/mol . Key Difference: Replacing sulfur (thia) with oxygen (oxa) reduces molecular weight and alters electronic properties.

Trifluoromethyl-Substituted Analog

• Compound: (1R,3S,4S)-3-(Trifluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane hydrochloride Molecular Formula: C₇H₉ClF₃NO Molecular Weight: 239.61 g/mol . Key Difference: The trifluoromethyl group introduces strong electron-withdrawing effects, enhancing metabolic stability and lipophilicity. This modification is critical in optimizing pharmacokinetic profiles for CNS-targeted drugs .

Diazabicyclo Derivatives

• Compound: (1R,4R)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride Molecular Formula: C₆H₁₄Cl₂N₂ Molecular Weight: 205.10 g/mol . Key Difference: The additional nitrogen atom increases basicity, enabling stronger hydrogen bonding.

Ring System Modifications

Bicyclo[2.2.2]octane Analogs

• Compound : (1RS,4RS)-6,6-Dimethyl-2λ⁶-thia-5-azabicyclo[2.2.2]octane-2,2-dione
  • Key Difference : The expanded bicyclo[2.2.2]octane ring increases conformational flexibility. X-ray crystallography confirmed distinct stereochemical outcomes, with two molecules per asymmetric unit in 1R,4R and 1S,4S configurations .

Tropane-Inspired Derivatives

• Compound : (1S,4S,5R)-2-Azabicyclo[3.2.1]octane derivatives
  • Key Difference : Larger bicyclo[3.2.1]octane systems exhibit enhanced biological activity. For example, replacing bicyclo[2.2.1]heptane with bicyclo[3.2.1]octane in kinase inhibitors improved IC₅₀ values from 77.57 µM to 6.25 µM .

Stereochemical Considerations

The (1R,4R) configuration is critical for activity. Misassignment of stereochemistry, as observed in a study where (1S,3R,4R)-2-azabicyclo[2.2.1]heptane was initially misidentified, can lead to pseudo-enantiomers with opposing biological effects . Absolute configurations are often confirmed via X-ray crystallography or chiral HPLC .

Table 1: Key Properties of Selected Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Feature	Biological Activity (IC₅₀)
Target Compound	C₅H₁₀ClNOS	163.65	Thia-aza bicyclo[2.2.1]	N/A (Building block)
2-Oxa Analog	C₅H₁₀ClNO	135.59	Oxygen substitution	N/A
Trifluoromethyl Analog	C₇H₉ClF₃NO	239.61	CF₃ group	Improved metabolic stability
Diazabicyclo Derivative	C₆H₁₄Cl₂N₂	205.10	Dual nitrogen sites	Enhanced hydrogen bonding
Bicyclo[3.2.1]octane Derivative	C₈H₁₄N₂	138.21	Larger ring system	IC₅₀ = 6.25 µM